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Compound of Interest

Compound Name: T100-Mut

Cat. No.: B12379129

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: T100-Mut is a synthetic, cell-permeable peptide that serves as a valuable tool for

investigating the molecular mechanisms of inflammatory and neuropathic pain.[1] It is derived

from a mutant form of Transmembrane protein 100 (Tmem100), a protein known to regulate the

interaction between two key ion channels involved in pain sensation: Transient Receptor

Potential Ankyrin 1 (TRPA1) and Transient Receptor Potential Vanilloid 1 (TRPV1).[1][2] By

selectively inhibiting TRPA1 activity within the TRPA1-TRPV1 complex, T100-Mut allows for the

specific interrogation of this pathway's contribution to pain hypersensitivity.[1][3][4] These notes

provide an overview of its mechanism, key experimental data, and detailed protocols for its

application in preclinical inflammatory pain models.

Mechanism of Action
Tmem100 is expressed in nociceptive neurons of the dorsal root ganglion (DRG) and trigeminal

ganglion (TG).[2] It acts as a crucial modulator of the TRPA1-TRPV1 channel complex. In

inflammatory conditions, the sensitization of this complex contributes significantly to

hyperalgesia (increased sensitivity to pain).
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The T100-Mut peptide mimics the effect of a specific Tmem100 mutation that reduces TRPA1

activity. It selectively decreases the response of TRPA1 to agonists, such as mustard oil,

without affecting the activation of TRPV1 by its agonists, like capsaicin.[1] Notably, the

inhibitory effect of T100-Mut on TRPA1 is dependent on the presence of TRPV1, highlighting

its specific action on the functional TRPA1-TRPV1 complex.[1] This makes T100-Mut a precise

tool to parse the role of TRPA1-mediated signaling in the context of inflammation.

Caption: Mechanism of T100-Mut action on the TRPA1-TRPV1 complex.

Data Presentation: Efficacy of T100-Mut
The following table summarizes the quantitative effects of T100-Mut in various preclinical

models of inflammatory and nociceptive pain.
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Model /

Assay
Species Treatment Key Finding Result Reference

CFA-Induced

Inflammatory

Pain

Mouse
T100-Mut (in

vivo)

Attenuation of

Mechanical

Hyperalgesia

Mechanical

threshold

significantly

higher vs.

scrambled

peptide

control.

[1]

Mustard Oil

(MO)-Induced

Acute Pain

Mouse
T100-Mut (5

µl of 2 mM)

Reduction in

Nocifensive

Behavior

36 ± 6

seconds

(T100-Mut)

vs. 80 ± 9

seconds

(Scrambled

Peptide).

[1]

Paclitaxel-

Induced

Neuropathic

Pain

Mouse
T100-Mut (in

vivo)

Alleviation of

Mechanical

Hyperalgesia

T100-Mut

showed

comparable

or better

efficacy than

the TRPA1

antagonist

HC-030031.

[1]

Temporoman

dibular

Disorder

(TMD)

Mouse

T100-Mut

(0.66 mM or

2 mM, local

injection)

Attenuation of

Bite Force

Reduction

T100-Mut

injection into

the TMJ or

masseter

muscle

suppressed

the reduction

of bite force.

[3][4]

Calcium

Imaging

Mouse T100-Mut

(200 nM)

Reduced

Neuronal

Calcium

influx: 4.6 ±

0.9% (T100-

[1]
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(DRG

Neurons)

Response to

MO

Mut) vs. 12 ±

1.3%

(Scrambled

Peptide).

Calcium

Imaging (TG

Neurons)

Mouse
T100-Mut

(200 nM)

Reduced

Neuronal

Response to

JT010

(TRPA1

agonist)

Pretreatment

with T100-

Mut reduced

the

percentage of

responding

TG neurons

after CFA-

induced

inflammation.

[3][4]

Heterologous

Expression

System

Cells T100-Mut

Inhibition of

MO-

Responsive

Cells

65%

reduction in

the

percentage of

cells

responding to

MO.

[1]

Experimental Protocols
Protocol 1: CFA-Induced Inflammatory Pain Model in
Mice
This protocol describes the induction of persistent inflammatory pain using Complete Freund's

Adjuvant (CFA) to assess the analgesic efficacy of T100-Mut on mechanical hyperalgesia.

Materials:

Complete Freund's Adjuvant (CFA)

T100-Mut peptide and a scrambled control peptide, reconstituted in sterile saline or vehicle.
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8-10 week old C57BL/6 mice.

25-30 gauge needles and syringes.

Electronic von Frey apparatus for assessing mechanical thresholds.

Methodology:

Baseline Measurement: Acclimatize mice to the testing environment. Measure the baseline

paw withdrawal threshold (PWT) for mechanical stimuli using the electronic von Frey

apparatus for both hind paws.

CFA Induction: Anesthetize the mice lightly. Inject 20 µL of CFA into the plantar surface of

one hind paw. The contralateral paw can serve as a control.

Pain Development: Allow 24-48 hours for inflammation and mechanical hyperalgesia to

develop fully. A significant decrease in PWT in the ipsilateral paw indicates successful

induction.[1]

Peptide Administration: Administer T100-Mut or scrambled peptide via a relevant route (e.g.,

intraplantar or systemic injection). Doses should be based on previous studies (e.g., 5 µL of

2 mM for local injection).[1]

Post-Treatment Assessment: At various time points after peptide administration (e.g., 1, 3, 6

hours), re-measure the PWT in both hind paws.

Data Analysis: Compare the PWT of the T100-Mut treated group to the scrambled peptide

control group. A significant increase in PWT in the T100-Mut group indicates an analgesic

effect.
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Caption: Workflow for the CFA-induced inflammatory pain model.

Protocol 2: Calcium Imaging of DRG Neurons
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This protocol details the use of calcium imaging in cultured Dorsal Root Ganglion (DRG)

neurons to measure the direct inhibitory effect of T100-Mut on TRPA1 activation.

Materials:

DRGs harvested from mice.

Collagenase and Dispase for tissue digestion.

Neurobasal medium, B27 supplement, Glutamax, Penicillin/Streptomycin.

Fura-2 AM or other suitable calcium indicator dye.

T100-Mut peptide and scrambled control peptide.

TRPA1 agonist (e.g., Mustard Oil - MO, 10 µM) and TRPV1 agonist (e.g., Capsaicin - CAP,

100 nM).

High-potassium solution (KCl) to confirm neuronal viability.

Fluorescence microscope with an imaging system.

Methodology:

Neuron Culture: Harvest DRGs from mice and digest them enzymatically to obtain a single-

cell suspension. Plate the neurons on coated coverslips and culture for 24-48 hours.

Dye Loading: Incubate the cultured neurons with the Fura-2 AM calcium indicator dye

according to the manufacturer's instructions.

Peptide Pre-treatment: Before stimulation, perfuse the neurons with a solution containing

T100-Mut (e.g., 200 nM) or the scrambled peptide for a defined period (e.g., 5-10 minutes).

[1]

Agonist Stimulation: While continuously recording fluorescence, sequentially perfuse the

cells with the TRPA1 agonist (MO), followed by a washout period, and then the TRPV1

agonist (CAP).
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Viability Check: At the end of the experiment, apply a high-KCl solution to depolarize all

viable neurons, causing a large calcium influx. This serves as a positive control.

Data Analysis: Measure the change in fluorescence intensity (representing intracellular

calcium concentration) in response to each agonist. A neuron is considered responsive if the

signal increases significantly above baseline. Compare the percentage of MO-responsive

neurons and the magnitude of their response between the T100-Mut and scrambled peptide

pre-treated groups.

1. Culture DRG Neurons

2. Load Cells with
Calcium Indicator (Fura-2)

3. Pre-treat with T100-Mut
or Scrambled Peptide (200 nM)

4. Stimulate with Agonists
(e.g., MO, then CAP)

5. Apply High-KCl
(Viability Check)

6. Analyze Calcium Signal
(Response Magnitude & % Responders)

Click to download full resolution via product page

Caption: Workflow for ex vivo calcium imaging of DRG neurons.
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Application Notes
Specificity: T100-Mut selectively inhibits TRPA1-mediated activity while having no effect on

TRPV1 activation.[1] This makes it superior to non-specific channel blockers for studying the

specific role of TRPA1.

Controls: The use of a scrambled peptide with the same amino acid composition but a

randomized sequence is a critical negative control to ensure the observed effects are due to

the specific sequence of T100-Mut.[1]

Pain Modalities: In the CFA model, T100-Mut was shown to attenuate mechanical

hyperalgesia but not thermal hyperalgesia, suggesting that the Tmem100/TRPA1 pathway is

primarily involved in the mechanical hypersensitivity component of inflammatory pain.[1]

Dependency: The analgesic effects of T100-Mut are lost in TRPV1 knockout mice,

confirming that its mechanism of inhibiting TRPA1 is dependent on the presence of TRPV1

within the same functional complex.[1]

Peptide Handling: As with most peptides, T100-Mut should be stored lyophilized at -20°C or

colder. Reconstituted solutions should be aliquoted and stored at -20°C or -80°C to avoid

repeated freeze-thaw cycles. The myristoylation at the N-terminus enhances cell

permeability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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